tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
Overview
Description
Tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate, also known as 3-BIPP, is an important building block in the synthesis of various organic compounds. It is a versatile reagent due to its multiple functional groups and its ability to form covalent bonds with other molecules. 3-BIPP is used in a variety of scientific research applications, including drug development and synthesis, as well as in laboratory experiments.
Scientific Research Applications
Tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and polymers. It can also be used as a catalyst for organic reactions, such as the cyclization of alkenes and the oxidation of alcohols. This compound can also be used in the synthesis of heterocyclic compounds, such as pyridines and pyrazoles.
Mechanism of Action
Tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate acts as a nucleophile, meaning it is capable of forming covalent bonds with other molecules. It is also a strong reducing agent, meaning it can reduce the oxidation state of other molecules. The nucleophilic and reducing properties of this compound make it a useful reagent in organic synthesis.
Biochemical and Physiological Effects
This compound has been shown to have some biochemical and physiological effects in laboratory experiments. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to have some anti-inflammatory and antioxidant properties. However, more research is needed to determine the full extent of its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
Tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate has several advantages for use in laboratory experiments. It is a versatile reagent due to its multiple functional groups, and it can be used in a variety of organic synthesis reactions. Additionally, it is relatively easy to synthesize, and it can be stored for long periods of time without degradation. However, this compound does have some limitations. It is a relatively expensive reagent, and it can be toxic if not handled properly.
Future Directions
The use of tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate in scientific research is still in its early stages, and there are many potential future directions for its use. It could be used in the development of new drugs or agrochemicals, or it could be used to synthesize polymers or heterocyclic compounds. Additionally, its biochemical and physiological effects could be further explored, as well as its potential use in other laboratory experiments.
properties
IUPAC Name |
tert-butyl 3-bromo-5-iodopyrazolo[3,4-b]pyridine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrIN3O2/c1-11(2,3)18-10(17)16-9-7(8(12)15-16)4-6(13)5-14-9/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJYGWJIOZGJLEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=C(C=N2)I)C(=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrIN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901126753 | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-bromo-5-iodo-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901126753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
424.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1305325-03-4 | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-bromo-5-iodo-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1305325-03-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-bromo-5-iodo-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901126753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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